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Compound of Interest

Compound Name: Methyl methoxyacetate

Cat. No.: B147135 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of methyl methoxyacetate. The information is presented to support research,

development, and safety assessments involving this compound. All quantitative data are

summarized in structured tables for ease of reference, and detailed experimental protocols for

key property determination are provided.

Physicochemical Properties of Methyl
Methoxyacetate
Methyl methoxyacetate, also known as methyl 2-methoxyacetate, is a clear, colorless liquid.

[1][2] It is a methyl ester that finds application as an intermediate in the pharmaceutical and

chemical industries, including in the synthesis of vitamin B6 and as a solvent in paints and

coatings.[2][3][4] Understanding its physicochemical properties is crucial for its effective and

safe use in various applications.
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Property Value Reference

Molecular Formula C4H8O3 [3][5]

Molecular Weight 104.10 g/mol [3][5]

Appearance Clear, colorless liquid [1][2]

Boiling Point 129-131 °C [1][2][6][7]

Density 1.051 g/mL at 25 °C [2][6][7]

Refractive Index (n20/D) 1.396 [2][6][7]

Vapor Pressure
9.466 mmHg at 25 °C

(estimated)
[6]

Solubility in water Very soluble [1][6]

Safety and Hazard Properties
Property Value Reference

Flash Point 35 °C (95 °F) - closed cup [7]

GHS Hazard Statements
H226: Flammable liquid and

vapor
[3][8]

Signal Word Warning [3][8]

Experimental Protocols
The following are detailed methodologies for the determination of key physicochemical

properties of methyl methoxyacetate, based on standard experimental procedures for organic

liquids.

Determination of Boiling Point (Capillary Method)
The boiling point of an organic liquid can be determined using the capillary method, which

requires a small amount of the substance.[9][10]

Apparatus:
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Thiele tube or an oil bath with a stirrer

Thermometer (calibrated)

Small test tube (fusion tube)

Capillary tube (sealed at one end)

Heating source (e.g., Bunsen burner or heating mantle)

Stand and clamp

Procedure:

A small amount of methyl methoxyacetate is placed into the small test tube.

The capillary tube, with its open end downwards, is placed into the test tube containing the

liquid.

The test tube is attached to the thermometer, ensuring the bulb of the thermometer and the

bottom of the test tube are at the same level.

The assembly is clamped and immersed in the Thiele tube or oil bath.[9]

The apparatus is heated slowly and gently.[9]

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary

tube.

The heating is stopped, and the bath is allowed to cool slowly.

The temperature at which the liquid just begins to enter the capillary tube is recorded as the

boiling point.[11]

The barometric pressure should also be recorded.[12]

Determination of Density (Pycnometer Method)
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The density of a liquid can be accurately determined using a pycnometer or a volumetric flask.

[13][14]

Apparatus:

Pycnometer or a small volumetric flask with a stopper

Analytical balance

Constant temperature bath

Distilled water

Procedure:

The empty, clean, and dry pycnometer is weighed accurately on the analytical balance (m1).

The pycnometer is filled with distilled water and placed in the constant temperature bath until

it reaches thermal equilibrium (e.g., 25 °C). The volume is adjusted to the calibration mark,

and the pycnometer is reweighed (m2).

The pycnometer is emptied, dried thoroughly, and then filled with methyl methoxyacetate.

The filled pycnometer is brought to the same constant temperature, the volume is adjusted,

and it is weighed again (m3).

The density of the methyl methoxyacetate is calculated using the following formula: Density

= [(m3 - m1) / (m2 - m1)] * Density of water at the experimental temperature.[13]

Determination of Flash Point (Pensky-Martens Closed
Cup Method)
The flash point is determined using a Pensky-Martens closed-cup tester, as described in ASTM

D93.[8][15]

Apparatus:

Pensky-Martens closed-cup apparatus (manual or automated)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://alrasheedcol.edu.iq/modules/lect/lect/5858-lab%208.pdf
https://www.chemistry-online.com/lab/experiments/how-to-measure-the-density-of-a-solid-and-a-liquid/
https://www.benchchem.com/product/b147135?utm_src=pdf-body
https://www.benchchem.com/product/b147135?utm_src=pdf-body
https://alrasheedcol.edu.iq/modules/lect/lect/5858-lab%208.pdf
https://blog.ansi.org/ansi/flash-point-pensky-martens-closed-cup-astm-d93/
https://www.savantlab.com/astm-methods/astm-d93-standard-test-methods-for-flash-point-by-pensky-martens-closed-cup-tester/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147135?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Heating source

Stirrer

Ignition source

Procedure:

The sample cup of the Pensky-Martens apparatus is filled with methyl methoxyacetate to

the specified level.

The lid is placed on the cup, and the apparatus is assembled.

The sample is heated at a slow, constant rate while being continuously stirred.[16]

At specified temperature intervals, the stirring is stopped, and the ignition source is applied

by dipping it into the vapor space of the cup.

The flash point is the lowest temperature at which the application of the ignition source

causes the vapors of the sample to ignite with a distinct flash inside the cup.[8][16]

Determination of Refractive Index (Abbe Refractometer)
The refractive index is measured using an Abbe refractometer.[17][18]

Apparatus:

Abbe refractometer

Constant temperature water circulator

Light source (e.g., sodium lamp)

Dropper

Soft tissue

Procedure:
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The refractometer is calibrated using a standard liquid with a known refractive index, such as

distilled water.

The prisms of the refractometer are cleaned with a suitable solvent (e.g., ethanol or acetone)

and allowed to dry.

A few drops of methyl methoxyacetate are placed on the surface of the lower prism using a

dropper.[18]

The prisms are closed and clamped together.

The light source is positioned, and the eyepiece is adjusted to bring the crosshairs into

focus.

The dispersion adjustment is made to eliminate any color fringe from the field of view,

resulting in a sharp borderline between the light and dark fields.

The refractometer scale is adjusted until the borderline is centered on the crosshairs.[17]

The refractive index is read directly from the instrument's scale. The temperature should be

maintained at 20 °C using the water circulator and recorded.

Structure-Property Relationship
The physicochemical properties of methyl methoxyacetate are directly related to its molecular

structure. The presence of both an ether (-O-) and an ester (-COO-) functional group influences

its polarity, solubility, and boiling point.

Chemical structure and functional groups of methyl methoxyacetate.

The ether group contributes to its ability to act as a hydrogen bond acceptor, enhancing its

solubility in water. The ester group is primarily responsible for its characteristic reactivity and

contributes significantly to its polarity. The combination of these groups results in a compound

with a moderate boiling point and good solvency for a range of substances.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Partition coefficient octanol/water | Pesticide Registration Toolkit | Food and Agriculture
Organization of the United Nations [fao.org]

2. OECD Guidelines for the Testing of Chemicals, Section 1 Test No. 104: Vapour ... - OECD
- Google Books [books.google.com.sg]

3. przyrbwn.icm.edu.pl [przyrbwn.icm.edu.pl]

4. oecd.org [oecd.org]

5. OECD test n°104: Vapour pressure - Analytice [analytice.com]

6. oecd.org [oecd.org]

7. oecd.org [oecd.org]

8. Flash Point by Pensky-Martens Closed Cup: ASTM D93 Standard Tests - The ANSI Blog
[blog.ansi.org]

9. Boiling Point Determination of Organic Compounds: Chemistry Guide [vedantu.com]

10. byjus.com [byjus.com]

11. vijaynazare.weebly.com [vijaynazare.weebly.com]

12. Determination of Boiling Point of Organic Compounds - GeeksforGeeks
[geeksforgeeks.org]

13. alrasheedcol.edu.iq [alrasheedcol.edu.iq]

14. chemistry-online.com [chemistry-online.com]

15. ASTM D93 - Standard Test Methods for Flash Point by Pensky-Martens Closed Cup
Tester - Savant Labs [savantlab.com]

16. delltech.com [delltech.com]

17. Abbe's Refractometer (Procedure) : Modern Physics Virtual Lab : Physical Sciences :
Amrita Vishwa Vidyapeetham Virtual Lab [vlab.amrita.edu]

18. davjalandhar.com [davjalandhar.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b147135?utm_src=pdf-custom-synthesis
https://www.fao.org/pesticide-registration-toolkit/registration-tools/data-requirements-and-testing-guidelines/study-detail/en/c/1186675/
https://www.fao.org/pesticide-registration-toolkit/registration-tools/data-requirements-and-testing-guidelines/study-detail/en/c/1186675/
https://books.google.com.sg/books/about/OECD_Guidelines_for_the_Testing_of_Chemi.html?id=DuvdomC6lEwC&redir_esc=y
https://books.google.com.sg/books/about/OECD_Guidelines_for_the_Testing_of_Chemi.html?id=DuvdomC6lEwC&redir_esc=y
http://przyrbwn.icm.edu.pl/APP/PDF/129/a129z1p12.pdf
https://www.oecd.org/en/publications/test-no-104-vapour-pressure_9789264069565-en.html
https://www.analytice.com/en/oecd-test-n104-vapour-pressure/
https://www.oecd.org/en/publications/test-no-123-partition-coefficient-1-octanol-water-slow-stirring-method_9789264015845-en.html
https://www.oecd.org/en/publications/2022/06/test-no-123-partition-coefficient-1-octanol-water-slow-stirring-method_g1gh7328.html
https://blog.ansi.org/ansi/flash-point-pensky-martens-closed-cup-astm-d93/
https://blog.ansi.org/ansi/flash-point-pensky-martens-closed-cup-astm-d93/
https://www.vedantu.com/chemistry/determination-of-boiling-point-of-an-organic-compound
https://byjus.com/chemistry/determination-of-boiling-point-of-an-organic-compound-experiment/
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://alrasheedcol.edu.iq/modules/lect/lect/5858-lab%208.pdf
https://www.chemistry-online.com/lab/experiments/how-to-measure-the-density-of-a-solid-and-a-liquid/
https://www.savantlab.com/astm-methods/astm-d93-standard-test-methods-for-flash-point-by-pensky-martens-closed-cup-tester/
https://www.savantlab.com/astm-methods/astm-d93-standard-test-methods-for-flash-point-by-pensky-martens-closed-cup-tester/
https://delltech.com/flash-point-testing-methods-astm-d56-and-astm-d93/
https://vlab.amrita.edu/?sub=1&brch=195&sim=545&cnt=2
https://vlab.amrita.edu/?sub=1&brch=195&sim=545&cnt=2
https://davjalandhar.com/dbt/chemistry/SOP%20LabManuals/B.Sc.%20BT%20SEM%20IV.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147135?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [An In-depth Technical Guide to the Physicochemical
Properties of Methyl Methoxyacetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b147135#physicochemical-properties-of-methyl-
methoxyacetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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